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Compound of Interest

Compound Name: Fosigotifator

Cat. No.: B12388650

In Vitro Effects: Inhibition of Macrophage
Inflammation

Fosigotifator has demonstrated significant anti-inflammatory properties in vitro by suppressing
the activation of macrophages, which are central to the inflammatory cascade in diseases like
atherosclerosis. The primary mechanism involves the activation of the EP4 receptor, leading to
an increase in intracellular cyclic AMP (CAMP) levels, which in turn inhibits pro-inflammatory
signaling pathways.

Quantitative Data: In Vitro Efficacy

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12388650?utm_src=pdf-interest
https://www.benchchem.com/product/b12388650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Fosigotifator (BGC20-

Parameter Description
1531)

Measures the concentration

EP4 Receptor Binding Affinity 11nM required to occupy 50% of EP4

An

(Ki) receptors in competitive
binding assays.
Concentration for 50% of

] maximal stimulation of cCAMP
cAMP Accumulation (EC50) 0.3nM

production in cells expressing

the EP4 receptor.

Inhibition of MCP-1 Secretion

~70% at 100 nM

Reduction of monocyte
chemoattractant protein-1
(MCP-1) secretion from
moxLDL-stimulated

macrophages.

Inhibition of IL-6 Secretion

~60% at 100 nM

Reduction of interleukin-6 (IL-
6) secretion from moxLDL-

stimulated macrophages.

Signaling Pathway of Fosigotifator

The diagram below illustrates the signaling cascade initiated by Fosigotifator binding to the

EP4 receptor on a macrophage.
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 To cite this document: BenchChem. [Comparing the in vitro and in vivo effects of
Fosigotifator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388650#comparing-the-in-vitro-and-in-vivo-effects-
of-fosigotifator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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